Cas no 860751-71-9 (3-Bromo-2-methyl-6-nitroaniline)

3-Bromo-2-methyl-6-nitroaniline structure
860751-71-9 structure
Product Name:3-Bromo-2-methyl-6-nitroaniline
CAS No:860751-71-9
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD20484899
CID:1038582
PubChem ID:66630613
Update Time:2025-04-20

3-Bromo-2-methyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methyl-6-nitroaniline
    • 3-Bromo-2-methyl-6-nitro-phenylamine
    • BS-25870
    • SB39109
    • 860751-71-9
    • DTXSID30735474
    • SCHEMBL241906
    • 3-Bromo-3-methyl-6-nitroaniline
    • QZONGSDRDXYLDS-UHFFFAOYSA-N
    • DB-105387
    • MDL: MFCD20484899
    • Inchi: 1S/C7H7BrN2O2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,9H2,1H3
    • InChI Key: QZONGSDRDXYLDS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.96909g/mol
  • Monoisotopic Mass: 229.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.8Ų

3-Bromo-2-methyl-6-nitroaniline Pricemore >>

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3-Bromo-2-methyl-6-nitroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:860751-71-9)3-Bromo-2-methyl-6-nitroaniline
Order Number:A863312
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:40
Price ($):690.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:860751-71-9)3-Bromo-2-methyl-6-nitroaniline
A863312
Purity:99%
Quantity:5g
Price ($):690.0
Email